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Compound of Interest

Compound Name: 3,5-Dinitropyridine-2,6-diamine

Cat. No.: B1332154

A comprehensive comparison of the sensitivity of CL-20, HMX, and TNT to impact, friction, and
electrostatic discharge is presented below. Despite a thorough literature search, experimental
sensitivity data for ANPyO (3-amino-4-nitraminopyridine-1-oxide) was not available at the time
of this publication. Therefore, a direct comparison with ANPyO cannot be provided.

This guide offers a comparative analysis of the sensitivity characteristics of three widely
recognized energetic materials: 2,4,6,8,10,12-hexanitro-2,4,6,8,10,12-hexaazaisowurtzitane
(CL-20), octogen (HMX), and 2,4,6-trinitrotoluene (TNT). The sensitivity of an energetic
material to external stimuli such as impact, friction, and electrostatic discharge (ESD) is a
critical parameter for assessing its safety in handling, processing, and storage. The data
presented herein is compiled from various experimental studies and is intended to provide
researchers, scientists, and drug development professionals with a concise and objective
comparison.

Quantitative Sensitivity Data

The sensitivity of energetic materials can vary depending on several factors, including crystal
form, particle size, and the specific experimental apparatus and procedure used. The following
table summarizes representative quantitative data for the impact, friction, and electrostatic
discharge sensitivity of CL-20, HMX, and TNT.
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o . . Electrostatic
Impact Sensitivity Friction Sensitivity

Energetic Material Discharge (ESD)
(Hso, cm) (N) _
Sensitivity (J)
ANPYO Data Not Available Data Not Available Data Not Available
CL-20 15 - 33[1][2] 90 - 120[2] 0.1-0.8[3]
HMX 25 - 54[4][5] 120 - 353[5][6] 0.2 - 1.0[7]
TNT 100 - 154[8][9] > 360[10] 0.56 - 7.5[9]

Note: Higher Hso values indicate lower impact sensitivity. Higher friction sensitivity values (in
Newtons) indicate lower sensitivity. Lower ESD values indicate higher sensitivity. The ranges
provided reflect the variability reported in the literature.

Experimental Protocols

The following are generalized methodologies for the key sensitivity experiments cited in this
guide. Specific parameters may vary between different laboratories and standards.

Impact Sensitivity Testing

Impact sensitivity is typically determined using a drop-weight impact tester, such as the
Bruceton or BAM (Bundesanstalt flir Materialforschung) apparatus.[11] The test measures the
height from which a standard weight must be dropped to cause a reaction (e.g., explosion,
decomposition, or charring) in 50% of the trials (Hso).

General Procedure:

o Asmall, precisely weighed sample of the energetic material (typically 20-40 mg) is placed on
a hardened steel anvil.

o Astriker is placed on top of the sample.

o A standard weight (e.g., 2.5 kg or 5 kg) is dropped from a predetermined height onto the
striker.

e The outcome (reaction or no reaction) is observed.
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e The "up-and-down" or Bruceton method is often employed, where the drop height for the
subsequent test is increased after a "no-go" and decreased after a "go" to converge on the
50% initiation height.[11]

e The Hso value is calculated statistically from a series of trials.

Friction Sensitivity Testing

Friction sensitivity is assessed by subjecting the material to a frictional force between two
surfaces. The BAM friction apparatus is a commonly used instrument for this purpose.

General Procedure:
o A small amount of the test material is spread on a porcelain plate.
o Aporcelain peg is placed on the sample, and a specified load is applied to the peg.

e The porcelain plate is then moved back and forth under the stationary peg for a set distance
and speed.

e The test is repeated with varying loads until the lowest load that causes a reaction (e.g.,
crackling, smoke, or explosion) in at least one out of six trials is determined.[12]

Electrostatic Discharge (ESD) Sensitivity Testing

ESD sensitivity testing evaluates the susceptibility of an energetic material to initiation by an
electrical spark.

General Procedure:

o A sample of the material is placed in a holder between two electrodes.
o A capacitor of known capacitance is charged to a specific voltage.

e The capacitor is then discharged through the sample, creating a spark.

e The energy of the spark is calculated using the formula E = 0.5 * C * V2, where E is the
energy in Joules, C is the capacitance in Farads, and V is the voltage in Volts.
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e The test is performed at various energy levels to determine the minimum energy required to
cause initiation.[13]

Visualization of Sensitivity Comparison

The following diagram provides a qualitative comparison of the relative sensitivity of CL-20,
HMX, and TNT based on the available data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Sensitivity Analysis of Energetic Materials:
A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332154#sensitivity-analysis-of-anpyo-in-
comparison-to-cl-20-hmx-and-tnt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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